5-(4-Aminophenyl)-1,3,4-thiadiazol-2-amine

• IUPAC Name: 5-(4-aminophenyl)-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C8H8N4S/c9-6-3-1-5(2-4-6)7-11-12-8(10)13-7/h1-4H,9H2,(H2,10,12)
• InChI Key: YYMNNMPOIWBZRJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NN=C(S2)N)N
• Molecular Formula: C8H8N4S
• DSSTOX Substance ID: DTXSID40546194
• Molecular Weight: 192.24 g/mol
• CAS No.: 51659-90-6

Description

The compound “5-(4-Aminophenyl)-1,3,4-thiadiazol-2-amine” is a type of organic compound, likely containing an aromatic ring structure due to the presence of the “phenyl” group. It also contains an “amine” group, which consists of a nitrogen atom attached to hydrogen atoms and/or alkyl groups.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through various chemical reactions. For instance, a compound named “5-(4-aminophenyl)-10,15,20-triphenyl porphyrin” was synthesized using the Lindsey method.

Molecular Structure Analysis

The molecular structure of similar compounds has been studied using techniques like Density Functional Theory. The compound “4-(3-aminophenyl)benzonitrile” was found to have a specific uptake into tumors, making it a potential tool for cancer diagnosis.

Chemical Reactions Analysis

The compound “5-(4-aminophenyl)-1,3,4-oxadiazole-2-thiol” has been used as an analytical reagent in the determination of copper(II) and lead(II) by the amperometric titration method.

Scientific Research Applications

1. Noncovalent Interactions and Crystallography

5-(4-Aminophenyl)-1,3,4-thiadiazol-2-amine and its derivatives have been extensively studied in the field of crystallography. Research reveals insights into the nature of noncovalent interactions, such as hydrogen bonding, in these compounds. El-Emam et al. (2020) investigated the crystal structures of thiadiazole hybrid derivatives, highlighting the role of noncovalent interactions in stabilizing these structures (El-Emam et al., 2020).

2. Structural Characterization and Synthesis

The structural characterization and synthesis of this compound and related compounds have been a focal point of research. Studies have detailed the synthesis process and the resulting molecular structure, aiding in a better understanding of these compounds. For instance, Malinovskii et al. (2000) determined the crystal structure of a related thiadiazole compound, contributing to the knowledge of its molecular arrangement (Malinovskii et al., 2000).

Future Directions

While specific future directions for this compound are not available, research into similar compounds continues to be a significant area of interest. For instance, covalent organic frameworks with structured channels for easy molecular design have great potential applications in the field of environmental remediation.